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Compound of Interest

Compound Name: ER ligand-7

Cat. No.: B15621829

Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the proper handling and disposal of ER Ligand-7. Adherence to these procedural guidelines

is essential for ensuring laboratory safety and regulatory compliance.

Researchers, scientists, and drug development professionals handling ER Ligand-7 must be

aware of its potential hazards and follow the prescribed disposal protocols to mitigate risks. The

following instructions are based on general best practices for the disposal of hazardous

chemical waste, including compounds with potential carcinogenic, mutagenic, or reproductive

toxicity, characteristics often associated with estrogen receptor ligands.[1][2][3]

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedure, it is imperative to be outfitted with the appropriate

Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves

Double chemotherapy gloves

or other chemical-resistant

gloves.

To prevent skin contact with

the hazardous material.[2]

Eye Protection Safety glasses or goggles.
To protect the eyes from

splashes or aerosols.[4]

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.[5]

Respiratory Protection

A respirator may be required

depending on the form of the

ligand (e.g., powder) and the

specific handling procedure.

Consult your institution's safety

officer.

To prevent inhalation of

hazardous particles or vapors.

[4]

Handling Precautions:

Always handle ER Ligand-7 within a chemical fume hood to minimize inhalation exposure.

[3]

Avoid direct contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in areas where ER Ligand-7 is handled.

Wash hands thoroughly after handling the compound.

Disposal Procedures for ER Ligand-7
ER Ligand-7 and any materials contaminated with it must be treated as hazardous chemical

waste.[7] Under no circumstances should this material be disposed of down the drain or in

regular trash.[5][7]

Step-by-Step Disposal Protocol:

Segregation of Waste:
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All waste contaminated with ER Ligand-7 must be segregated from other laboratory waste

streams.[2] This includes:

Unused or expired ER Ligand-7.

Contaminated lab supplies (e.g., pipette tips, gloves, absorbent pads).[2]

Empty containers that held ER Ligand-7.

Solutions containing ER Ligand-7.

Spill cleanup materials.[7]

Waste Container Requirements:

Use only designated hazardous waste containers that are leak-proof, sealable, and

compatible with the chemical.[8]

For liquid waste, store the container in secondary containment to prevent spills.[7]

Containers must be clearly labeled with a "Hazardous Waste" label, and the full chemical

name "ER Ligand-7" must be written out.[7]

Collection of Waste:

Solid Waste: Place all contaminated solid materials (e.g., gloves, absorbent pads, empty

vials) into a designated, labeled hazardous waste container.[2]

Liquid Waste: Collect all solutions containing ER Ligand-7 in a sealable, chemical-

resistant container. Do not mix with other chemical waste unless explicitly approved by

your institution's Environmental Health and Safety (EHS) department.[2]

Sharps: Syringes and needles must be disposed of in a designated sharps container. If the

syringe contains residual ER Ligand-7, it must be managed as hazardous chemical

waste.[2]

Storage of Hazardous Waste:
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Hazardous waste containers must be kept closed except when adding waste.[7]

Store the waste in a designated Satellite Accumulation Area (SAA) within the laboratory,

away from incompatible materials.[7]

Arranging for Pickup and Disposal:

Once the waste container is full or is no longer being used, contact your institution's EHS

department to schedule a pickup.[2] Do not attempt to transport the hazardous waste

yourself.

Spill Management
In the event of a spill, evacuate the immediate area and follow these procedures:

Alert others in the vicinity.

If the spill is small and you are trained to handle it:

Wear the appropriate PPE.

Use a chemical spill kit to absorb the material.

Place all cleanup materials into a designated hazardous waste container.[3]

For large spills, or if you are not comfortable cleaning it up, contact your institution's EHS or

emergency response team immediately.

Experimental Workflow and Signaling Pathway
To provide a comprehensive understanding of the context in which ER Ligand-7 is used, the

following diagrams illustrate a typical experimental workflow for assessing ligand binding and a

simplified representation of the estrogen receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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